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Compound of Interest

Compound Name:
2-[(5-Methylheptan-3-

yl)amino]propane-1,3-diol

Cat. No.: B13239065

Get Quote

Executive Summary
N-alkylated serinols (2-alkylamino-1,3-propanediols) represent a critical class of cationic lipids

and sphingolipid mimics used increasingly in lipid nanoparticle (LNP) formulations for gene

therapy and as synthetic intermediates in drug development.

Their structural isomerism with naturally occurring sphingoid bases (like sphingosine) and O-

alkylated glycerol derivatives presents a significant analytical challenge. This guide provides a

definitive technical comparison of the Electrospray Ionization (ESI) fragmentation mechanisms

of N-alkylated serinols versus their structural analogs. We establish a self-validating protocol

for their identification, focusing on the unique

-cleavage and dehydration pathways driven by the central secondary amine.

The Structural Challenge: Isomeric Resolution
Before detailing the fragmentation, it is vital to distinguish the N-alkylated serinol scaffold from

its "look-alikes." Misidentification often occurs because these molecules share identical

molecular formulas and retention times in Reverse Phase (RP) chromatography.
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Feature N-Alkylated Serinol Sphingosine (d18:1) N-Acylated Serinol

Structure

Linkage Amine (Secondary) Carbon Backbone Amide

Symmetry Symmetric Headgroup Asymmetric Symmetric Headgroup

pKa
~9.5 (Basic,

protonates easily)
~9.0 (Basic)

~15 (Neutral/Weakly

Acidic)

Key Use Cationic Lipids (LNPs) Cell Signaling
Endocannabinoid

Mimics

Core Mechanism: ESI-MS/MS Fragmentation of N-
Alkylated Serinols
Unlike sphingosine, where the long alkyl chain is part of the carbon backbone, N-alkylated

serinols possess a "floating" alkyl tail attached to the nitrogen. This dictates a unique

fragmentation pathway under Collision Induced Dissociation (CID).

The Mechanism
The fragmentation is charge-directed, initiated by the protonated secondary amine (

).

Primary Dehydration (

): The hydroxyl groups on the serinol headgroup are labile. The protonated amine facilitates
the loss of water via an intramolecular nucleophilic attack, often forming a cyclic aziridinium
or oxazolinium intermediate.

-Cleavage (

): A diagnostic cleavage occurs at the C-C bond adjacent to the nitrogen, resulting in the loss
of a formaldehyde equivalent (

) or a hydroxymethyl radical (

), though even-electron losses are favored in ESI.
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Headgroup Loss (Characteristic): High collision energy (CE) often cleaves the N-C bond

entirely, yielding the alkyl-ammonium ion or the alkyl cation, depending on chain stability.

Visualization of Fragmentation Pathways
The following diagram illustrates the competing pathways for an N-Hexadecyl Serinol precursor

(

316).

Precursor [M+H]+
m/z 316 (C16-Serinol)

Cyclic Intermediate
(Aziridinium/Oxazolinium)

 H+ Transfer

alpha-Cleavage [M+H-CH2O]+
m/z 286

 Loss of Formaldehyde (30 Da) Alkyl Amine Ion [R-NH3]+
m/z 242

 High CE (Headgroup Loss)

Dehydration [M+H-H2O]+
m/z 298

 -H2O (18 Da)

Bis-Dehydration [M+H-2H2O]+
m/z 280

 -H2O (18 Da)

Click to download full resolution via product page

Caption: ESI-CID fragmentation pathways for protonated N-alkyl serinol. Green nodes indicate

dehydration series; Red indicates characteristic alpha-cleavage.

Comparative Performance Analysis
This section compares the MS/MS performance of N-alkyl serinols against their primary

alternatives.
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Comparison Table: Diagnostic Ions
Analyte Class Precursor Ion

Dominant
Fragment 1

Dominant
Fragment 2

Diagnostic
Mechanism

N-Alkyl Serinol (Water)
(Formaldehyde/H

ydroxymethyl)

Symmetry allows

dual water loss;

-cleavage is

prominent.

Sphingosine (Water)
264 (

)

60

(Ethanolamine

ion) is specific to

sphingoid bases.

N-Acyl Serinol
Acylium Ion (

)

Amide bond

cleavage

dominates; loss

of headgroup

yields fatty acid

fragment.

Key Differentiator: The "Rule of 60"
Sphingosine derivatives almost invariably yield a fragment at

60 (

) or

44 (

) due to the specific cleavage of the 1,3-diol motif with the amine at C2.

N-Alkyl Serinols rarely produce

60 in high abundance because the alkyl group on the nitrogen sterically and electronically
alters the fragmentation thermodynamics. Instead, look for the Alkyl-Ammonium series (

= Mass of Alkyl Chain + 17).
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Experimental Protocol: Self-Validating Workflow
To ensure high-confidence identification (E-E-A-T), follow this protocol. It includes a "Trap" step

to rule out isobaric interference.

Sample Preparation
Solvent: Methanol:Chloroform (2:1) with 5mM Ammonium Formate. Avoid sodium salts to

prevent

adducts which fragment poorly.

Concentration: 1 µM.

LC-MS/MS Conditions (Triple Quadrupole)
Ionization: ESI Positive Mode.

Column: C18 Reverse Phase (e.g., BEH C18).

Mobile Phase:

A: 60:40 Acetonitrile:Water (10mM Formate).

B: 90:10 Isopropanol:Acetonitrile (10mM Formate).

Collision Energy (CE) Ramp: 15 eV -> 45 eV.

The "Isomer Trap" Validation Step
If you suspect your peak is Sphingosine rather than N-alkyl Serinol:

Look for

60 at high CE (40-50 eV).

Present? -> Likely Sphingosine.

Absent? -> Likely N-Alkyl Serinol.
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Check the Water Loss Ratio.

Sphingosine exhibits a

pattern.

N-alkyl serinols often show competing intensity between

and the

-cleavage product.

Workflow Diagram

Lipid Extract RP-LC Separation
(C18 Column)

Q1 Scan
Select [M+H]+

Collision Cell
(Ramp 15-45 eV)

Q3 Scan
Fragment Detection

Data Analysis:
Check m/z 60 & Alpha-Cleavage

Click to download full resolution via product page

Caption: Step-by-step LC-MS/MS workflow for differentiating serinol derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13239065?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6447430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6447430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4376555/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4376555/
https://www.researchgate.net/figure/a-The-positive-ion-ESI-MS-spectrum-of-a-lipid-extract-obtained-from-a-50-year-old_fig9_26821037
https://pmc.ncbi.nlm.nih.gov/articles/PMC7262919/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7262919/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9213770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9213770/
https://www.mdpi.com/2297-8739/11/1/34
https://www.mdpi.com/2297-8739/11/1/34
https://www.benchchem.com/product/b13239065/docs#comparative-guide-mass-spectrometry-fragmentation-pattern-of-n-alkylated-serinols
https://www.benchchem.com/product/b13239065/docs#comparative-guide-mass-spectrometry-fragmentation-pattern-of-n-alkylated-serinols
https://www.benchchem.com/product/b13239065/docs#comparative-guide-mass-spectrometry-fragmentation-pattern-of-n-alkylated-serinols
https://www.benchchem.com/product/b13239065/docs#comparative-guide-mass-spectrometry-fragmentation-pattern-of-n-alkylated-serinols
https://www.benchchem.com/product/b13239065?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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